Cas no 17144-67-1 (1,3-Dioxane,2-(3-cyclohexen-1-yl)-5-methyl-5-nitro-)

• Product Name: 1,3-Dioxane,2-(3-cyclohexen-1-yl)-5-methyl-5-nitro-
• CAS No: 17144-67-1
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 177428
• PubChem ID: 241274
• Update Time: 2025-04-19

1,3-Dioxane,2-(3-cyclohexen-1-yl)-5-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,2-(3-cyclohexen-1-yl)-5-methyl-5-nitro-
• 2-cyclohex-3-en-1-yl-5-methyl-5-nitro-1,3-dioxane
• 2-(cyclohex-3-en-1-yl)-5-methyl-5-nitro-1,3-dioxane
• AC1L6705
• AC1Q1WSL
• AG-J-19111
• AR-1C8829
• CTK4D3943
• NSC48549
• NSC-48549
• DTXSID70286995
• 17144-67-1

• Inchi： 1S/C11H17NO4/c1-11(12(13)14)7-15-10(16-8-11)9-5-3-2-4-6-9/h2-3,9-10H,4-8H2,1H3
• InChI Key： PNAZXIPKYFXJFX-UHFFFAOYSA-N
• SMILES： O1CC(C)(COC1C1CC=CCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.11581
• Monoisotopic Mass: 227.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 333.4°Cat760mmHg
• Flash Point: 141.8°C
• Refractive Index: 1.517
• PSA: 61.6
• LogP: 2.27420